N,N-diethyl-2-[(3-thiophen-2-yl-7-isothiazolo[4,5-d]pyrimidinyl)thio]acetamide

• Molecular Formula: C15H16N4OS3
• Molecular Weight: 364.5 g/mol
• IUPAC Name: N,N-diethyl-2-[(3-thiophen-2-yl-[1,2]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H16N4OS3/c1-3-19(4-2)11(20)8-22-15-14-13(16-9-17-15)12(18-23-14)10-6-5-7-21-10/h5-7,9H,3-4,8H2,1-2H3
• InChI Key: CJWPVUGGJZFAAF-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CSC1=NC=NC2=C1SN=C2C3=CC=CS3

Description

N,N-diethyl-2-[(3-thiophen-2-yl-7-isothiazolo[4,5-d]pyrimidinyl)thio]acetamide is an aryl sulfide.

Scientific Research Applications

Synthesis and Insecticidal Assessment

• The chemical compound has been utilized in the synthesis of various heterocycles, showing potential as an insecticidal agent against certain pests like the cotton leafworm, Spodoptera littoralis. This suggests its role in agricultural pest control applications (Fadda et al., 2017).

Radioligand Imaging in Medical Diagnostics

• Derivatives of this compound, particularly DPA-714, have been synthesized for use in positron emission tomography (PET), highlighting their potential in medical diagnostic imaging, especially in visualizing the translocator protein (18 kDa) (Dollé et al., 2008).

Benzodiazepine Receptor Research

• This compound has been explored in the context of peripheral and central benzodiazepine receptors. Its derivatives have shown a broad range of binding affinities, suggesting utility in neurological research, particularly in understanding benzodiazepine receptor functions (Selleri et al., 2001).

Antitumor Activity

• Several studies have synthesized derivatives of this compound and evaluated their antitumor activities. These derivatives have shown promise as anticancer agents, with some displaying potent activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Antimicrobial Evaluation

• New derivatives of the compound have been synthesized and assessed for antimicrobial activity. Some of these derivatives demonstrated significant activity against various microbial strains, indicating potential in developing new antimicrobial agents (Habib et al., 2007).

Optoelectronic Applications

• Research has explored the use of thiazole-based derivatives, including those related to this compound, in optoelectronic applications. These derivatives have shown potential in conducting polymers with applications in electronic devices (Camurlu & Guven, 2015).